Cas no 886955-92-6 (N-(4-acetamidophenyl)-2-(7-fluoro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide)

• Product Name: N-(4-acetamidophenyl)-2-(7-fluoro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide
• CAS No: 886955-92-6
• MF: C₁₇H₁₅FN₄O₄S₂
• MW: 422.453804254532
• CID: 5478960
• Update Time: 2025-06-08

N-(4-acetamidophenyl)-2-(7-fluoro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-acetamidophenyl)-2-[(7-fluoro-1,1-dioxo-4H-1$l^{6},2,4-benzothiadiazin-3-yl)sulfanyl]acetamide
• N-(4-acetamidophenyl)-2-(7-fluoro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide

• Inchi： 1S/C17H15FN4O4S2/c1-10(23)19-12-3-5-13(6-4-12)20-16(24)9-27-17-21-14-7-2-11(18)8-15(14)28(25,26)22-17/h2-8H,9H2,1H3,(H,19,23)(H,20,24)(H,21,22)
• InChI Key： GIKHXOBIBZJVIN-UHFFFAOYSA-N
• SMILES： S1(C2C([H])=C(C([H])=C([H])C=2N([H])C(=N1)SC([H])([H])C(N([H])C1C([H])=C([H])C(=C([H])C=1[H])N([H])C(C([H])([H])[H])=O)=O)F)(=O)=O

Additional information on N-(4-acetamidophenyl)-2-(7-fluoro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide

Comprehensive Analysis of N-(4-acetamidophenyl)-2-(7-fluoro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide (CAS No. 886955-92-6)

The compound N-(4-acetamidophenyl)-2-(7-fluoro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide, identified by its CAS No. 886955-92-6, represents a sophisticated molecular structure with significant potential in pharmaceutical and biochemical research. This benzothiadiazine derivative has garnered attention due to its unique sulfanylacetamide moiety and fluoro-substituted aromatic ring, which contribute to its diverse biological activities. Researchers are increasingly exploring its applications in drug discovery and targeted therapy, particularly in addressing chronic inflammatory conditions and metabolic disorders.

One of the most compelling aspects of CAS No. 886955-92-6 is its structural versatility. The presence of both acetamidophenyl and benzothiadiazin groups allows for selective interactions with biological targets, such as enzyme inhibitors or receptor modulators. Recent studies highlight its potential in precision medicine, where its fluoro substitution enhances binding affinity to specific protein sites. This aligns with the growing demand for personalized therapeutics, a hot topic in modern biopharmaceutical innovation.

From a synthetic chemistry perspective, the sulfanylacetamide linkage in this compound offers a robust platform for further derivatization. Chemists are investigating its utility in click chemistry and bioconjugation, techniques widely discussed in drug delivery systems. The 1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin core also exhibits remarkable stability under physiological conditions, making it a candidate for long-acting formulations—a key focus area in sustained-release drug development.

The pharmacological profile of N-(4-acetamidophenyl)-2-(7-fluoro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide is under rigorous evaluation. Preliminary data suggest its role in modulating redox signaling pathways, a mechanism frequently searched in connection with neurodegenerative disease research. Its fluorinated structure may also influence membrane permeability, a critical factor in blood-brain barrier penetration—a recurring challenge in CNS drug design forums.

In analytical chemistry, advanced techniques like LC-MS and NMR spectroscopy are employed to characterize CAS No. 886955-92-6. These methods address common queries about compound purity verification and structural elucidation, ensuring compliance with Good Manufacturing Practice (GMP) standards. The compound's distinct UV absorption spectrum further facilitates its detection in complex matrices, relevant to bioanalytical method development discussions.

Environmental and ADME (Absorption, Distribution, Metabolism, Excretion) studies of this molecule are emerging topics. Its benzo-thiadiazine dioxide fragment raises questions about biodegradability and eco-pharmacovigilance—subjects gaining traction in green chemistry communities. Computational models predict moderate logP values, sparking debates on structure-water solubility relationships in medicinal chemistry optimization.

Industrial applications of 886955-92-6 extend to high-throughput screening libraries. Its privileged scaffold status makes it valuable for fragment-based drug discovery, a strategy dominating oncology target identification literature. Patent analyses reveal its inclusion in combinatorial chemistry approaches, responding to the industry's need for diverse chemical space exploration.

Future research directions for this compound likely involve crystal engineering to improve its pharmaceutical cocrystals properties—a trending solution for poorly soluble APIs. The integration of AI-driven molecular docking could accelerate its target validation, addressing popular searches about computational drug discovery efficiencies. Collaborations between academic labs and pharma innovators will be crucial to unlock its full potential.